Cas no 5272-77-5 (6-bromo-2-[(3-methoxyphenoxy)methyl]-1H-imidazo[4,5-b]pyridine)

• Product Name: 6-bromo-2-[(3-methoxyphenoxy)methyl]-1H-imidazo[4,5-b]pyridine
• CAS No: 5272-77-5
• MF: C₁₄H₁₂BrN₃O₂
• MW: 334.16798210144
• CID: 1578695
• PubChem ID: 664078
• Update Time: 2025-04-21

6-bromo-2-[(3-methoxyphenoxy)methyl]-1H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-[(3-methoxyphenoxy)methyl]-1H-imidazo[4,5-b]pyridine
• DTXSID90349819
• 5272-77-5
• SMR000044845
• CHEMBL1539150
• REGID_for_CID_664078
• MLS000080899
• HMS2481G23

• Inchi： 1S/C14H12BrN3O2/c1-19-10-3-2-4-11(6-10)20-8-13-17-12-5-9(15)7-16-14(12)18-13/h2-7H,8H2,1H3,(H,16,17,18)
• InChI Key： JFKNDDBIQAPPCB-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)NC(COC1C=CC=C(C=1)OC)=N2

Computed Properties

• Exact Mass: 333.01136
• Monoisotopic Mass: 333.011289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60
• XLogP3: 2.9

Experimental Properties

• Density: 1.567
• Boiling Point: 543.5°C at 760 mmHg
• Flash Point: 282.5°C
• Refractive Index: 1.676
• PSA: 60.03